N-(5-chloro-2-methylphenyl)-2-(ethylamino)acetamide
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Description
N-(5-chloro-2-methylphenyl)-2-(ethylamino)acetamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.7. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism in Human and Rat Liver Microsomes
Acetochlor, a compound similar to N-(5-chloro-2-methylphenyl)-2-(ethylamino)acetamide, has been studied for its metabolism in human and rat liver microsomes. Research shows that acetochlor and similar herbicides undergo complex metabolic pathways leading to DNA-reactive products, which could have implications for understanding the metabolism of this compound in similar biological systems (Coleman et al., 2000).
Herbicide Soil Reception and Activity
Studies on acetochlor, alachlor, and metolachlor, which share structural similarities with this compound, show how soil properties affect the reception and activity of these herbicides. This research can inform how this compound might interact with soil environments (Banks & Robinson, 1986).
Occurrence and Transport in Aquatic Environments
Investigations into the presence of acetochlor in the Mississippi River Basin provide insights into how herbicides like this compound might behave in aquatic ecosystems. These studies highlight the potential environmental impacts and distribution patterns of such chemicals (Clark & Goolsby, 1999).
Biodegradation and Metabolism
Research on the biodegradation and metabolism of acetochlor by Rhodococcus sp. provides a model for understanding how this compound might be broken down in environmental and biological systems. This is crucial for assessing its environmental impact and potential bioremediation strategies (Wang et al., 2015).
Properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-2-(ethylamino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O/c1-3-13-7-11(15)14-10-6-9(12)5-4-8(10)2/h4-6,13H,3,7H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJSYMOBIWVHCOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(=O)NC1=C(C=CC(=C1)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.